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Compound of Interest

Compound Name: Pik-294
CAS No.: 900185-02-6
Cat. No.: B1684647

Get Quote

PIK-294 Technical Support Center

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the solubility of PIK-294.

Frequently Asked Questions (FAQs)

Q1: What is PIK-294 and what is its primary mechanism of action?

PIK-294 is a potent and highly selective inhibitor of the p110d isoform of phosphoinositide 3-
kinase (PI13K).[1][2][3] Its mechanism of action involves binding to the ATP-binding site of the
p110d catalytic subunit, thereby blocking the phosphorylation of phosphatidylinositol 4,5-
bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3). This disruption of the
PI3K signaling pathway plays a crucial role in cellular processes such as cell growth,
proliferation, survival, and migration.[4][5]

PI3K/Akt Signaling Pathway Inhibition by PIK-294
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Start: PIK-294 powder
will not dissolve

Is the DMSO fresh
and anhydrous?

Action: Use a new, Have you tried sonication
sealed vial of DMSO or gentle warming (37°C)?

Action: Sonicate or warm Is the target concentration
the solution gently below 90 mg/mL?

Action: Recalculate and add

more DMSO to dilute Result: Solution should be clear

4 Solution Preparation

S —
Anhydrous DMSO Dilute in

Stock Solution Culture Media _ [N ElE R petol ey
; > . . Cell-Based Assay
(e.g., 100 mM in DMSO) (e.g., 1-10 uM in Media)
PIK-294 Powder
G J

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1684647/docs?utm_src=pdf-body-img#pik-294-solubility-issues-and-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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